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Compound of Interest

Compound Name: 3-(Pyrazin-2-yloxy)benzaldehyde
CAS No.: 887344-44-7
Cat. No.: B1364830
. J

This guide provides a comprehensive technical overview of 3-(Pyrazin-2-yloxy)benzaldehyde,
a key building block in medicinal chemistry and materials science. We will delve into its
chemical properties, synthesis, characterization, and safety considerations, offering insights for
researchers and professionals in drug development and related fields.

Introduction: The Significance of the Pyrazinyloxy
Moiety

3-(Pyrazin-2-yloxy)benzaldehyde belongs to a class of aromatic compounds that incorporate
a pyrazine ring linked to a benzaldehyde moiety through an ether bond. The pyrazine
heterocycle is a prevalent scaffold in numerous biologically active compounds, valued for its
ability to act as a hydrogen bond acceptor and engage in various intermolecular interactions.[1]
The presence of the aldehyde functional group provides a reactive handle for a wide array of
chemical transformations, making this molecule a versatile intermediate in the synthesis of
more complex structures.

The unique electronic properties conferred by the pyrazine ring can influence the reactivity and
biological activity of the entire molecule, making pyrazinyloxy derivatives attractive targets for
drug discovery programs.[2] These compounds are explored for their potential in developing
novel therapeutics, particularly in areas where modulation of specific biological pathways is
desired.[3]
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Physicochemical Properties and Identification

A clear identification of a chemical compound is paramount for scientific rigor. The key
identifiers and properties for 3-(Pyrazin-2-yloxy)benzaldehyde are summarized in the table

below.
Property Value Source
CAS Number 887344-44-7
Molecular Formula C11HsN202
Molecular Weight 200.19 g/mol
Appearance Light brown solid

Synthesis of 3-(Pyrazin-2-yloxy)benzaldehyde: A
Mechanistic Approach

The synthesis of 3-(Pyrazin-2-yloxy)benzaldehyde is typically achieved through a nucleophilic
aromatic substitution (SNAr) reaction. This mechanistic pathway is favored due to the electron-
deficient nature of the pyrazine ring, which facilitates the attack of a nucleophile.

The most logical synthetic strategy involves the reaction of a halopyrazine, such as 2-
chloropyrazine, with 3-hydroxybenzaldehyde in the presence of a suitable base. The base
serves to deprotonate the hydroxyl group of 3-hydroxybenzaldehyde, forming a more
nucleophilic phenoxide ion. This phenoxide then attacks the carbon atom bearing the halogen
on the pyrazine ring, leading to the displacement of the halide and the formation of the desired

( )
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ether linkage.

esticide/Herbicide Synthesis \QOrganic Material Precursor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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